4-(Difluoromethoxy)-2-nitrophenol

• Molecular Formula: C7H5F2NO4
• Molecular Weight: 205.12 g/mol
• IUPAC Name: 4-(difluoromethoxy)-2-nitrophenol
• InChI: InChI=1S/C7H5F2NO4/c8-7(9)14-4-1-2-6(11)5(3-4)10(12)13/h1-3,7,11H
• InChI Key: HQZFDNYWUOTADF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC(F)F)[N+](=O)[O-])O

Description

4-(Difluoromethoxy)-2-nitrophenol is a useful research compound. Its molecular formula is C7H5F2NO4 and its molecular weight is 205.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(Difluoromethoxy)phenol (500 mg, 3.12 mmol) was dissolved in DCE (3 mL). The reaction mixture was cooled to 0° C. and nitric acid (0.488 mL, 10.92 mmol) was added dropwise over 10 min. The reaction mixture was stirred for a further hour at 0° C., then poured into an ice/water mix (5 g in 5 mL). DCE (10 mL) was added and the layers separated. The organic layer was dried (MgSO4) and evaporated to dryness to give a crude brown oil (550 mg). Material was carried forward without further purification, as no separation between products was found in TLC solvent systems used. (M−H)−=204.